Cas no 1692539-95-9 (2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)

• Product Name: 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• CAS No: 1692539-95-9
• MF: C₂₃H₁₇F₂NO₄
• MW: 409.38219332695
• CID: 6147767
• PubChem ID: 106528977
• Update Time: 2025-10-30

2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
• AB33064
• AB33065
• 1260590-10-0
• 1260592-24-2
• (R)-(3,5-DIFLUORO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
• EN300-1724964
• 2-(3,5-difluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 1692539-95-9
• (S)-(3,5-DIFLUORO-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID

• Inchi： 1S/C23H17F2NO4/c24-14-9-13(10-15(25)11-14)21(22(27)28)26-23(29)30-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12H2,(H,26,29)(H,27,28)
• InChI Key： UNBBRZIBULHABU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 409.11256435g/mol
• Monoisotopic Mass: 409.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid

Comprehensive Overview of 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 1692539-95-9)

2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid, with the CAS number 1692539-95-9, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9-fluorenylmethoxycarbonyl) group ensures selective deprotection under mild basic conditions, making it indispensable for modern peptide chemistry.

The molecular structure of 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid features a difluorophenyl moiety, which enhances its lipophilicity and metabolic stability. This property is particularly valuable in drug discovery, where fluorinated compounds are increasingly sought after due to their improved bioavailability and target binding affinity. Researchers often explore this compound for designing peptide-based therapeutics, enzyme inhibitors, and bioconjugates.

In recent years, the demand for Fmoc-protected amino acids like CAS 1692539-95-9 has surged, driven by advancements in precision medicine and biologics development. A trending topic in scientific forums is the role of fluorinated amino acids in enhancing peptide stability against enzymatic degradation. This aligns with the growing interest in long-acting peptide drugs and targeted drug delivery systems.

From a synthetic perspective, 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid is synthesized via a multi-step process involving Fmoc-Cl (Fmoc-chloride) acylation of the corresponding amino acid precursor. The compound’s purity is typically verified using HPLC and mass spectrometry, ensuring compliance with stringent research standards. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) makes it compatible with automated peptide synthesizers.

Another hot topic in the context of CAS 1692539-95-9 is its potential application in antibody-drug conjugates (ADCs). The difluorophenyl group can serve as a linker or modifier to optimize the pharmacokinetics of ADC payloads. This has sparked discussions in oncology research, where ADCs are revolutionizing cancer treatment paradigms.

For researchers sourcing this compound, common queries include: "Fmoc-3,5-difluorophenylglycine synthesis", "CAS 1692539-95-9 suppliers", and "applications of fluorinated Fmoc-amino acids". These keywords reflect the compound’s niche yet critical role in cutting-edge biomedical projects. Storage recommendations typically emphasize desiccation at -20°C to preserve its stability.

In summary, 2-(3,5-difluorophenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS 1692539-95-9) is a versatile building block bridging peptide chemistry and drug development. Its unique structural attributes and alignment with trends like fluorinated pharmacophores and bioconjugation underscore its relevance in contemporary research.